Cas no 892359-58-9 (7-chloro-3-(3-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 7-chloro-3-(3-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 892359-58-9
• MF: C₂₃H₁₇ClFN₅O
• MW: 433.865386724472
• CID: 5439964
• Update Time: 2025-06-23

7-chloro-3-(3-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-(3-fluorophenyl)-N-[(4-methoxyphenyl)methyl]triazolo[1,5-a]quinazolin-5-amine
• 7-chloro-3-(3-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C23H17ClFN5O/c1-31-18-8-5-14(6-9-18)13-26-22-19-12-16(24)7-10-20(19)30-23(27-22)21(28-29-30)15-3-2-4-17(25)11-15/h2-12H,13H2,1H3,(H,26,27)
• InChI Key： XIGDXIWSYLIOJE-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=CC(F)=C3)=C1N=C(NCC1=CC=C(OC)C=C1)C1=C2C=CC(Cl)=C1

Additional information on 7-chloro-3-(3-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine

Introduction to 7-chloro-3-(3-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,3triazolo[1,5-aquinazolin-5-amine (CAS No. 892359-58-9)

7-chloro-3-(3-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,3triazolo[1,5-aquinazolin-5-amine (CAS No. 892359-58-9) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the triazolo-aquinazoline class, a scaffold that has been extensively studied for its pharmacological properties. The presence of multiple functional groups, including a chloro substituent, a fluorophenyl ring, and a methoxyphenylmethyl moiety, contributes to its complex chemical behavior and biological interactions.

The structure of 7-chloro-3-(3-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,3triazolo[1,5-aquinazolin-5-amine exhibits a fused system of a triazole ring and an aquinazoline core. This particular arrangement is known to enhance the compound's ability to interact with biological targets such as enzymes and receptors. The chloro group at the 7-position and the fluorophenyl ring at the 3-position are critical for modulating the electronic properties and binding affinity of the molecule. Additionally, the methoxyphenylmethyl group at the nitrogen position introduces steric hindrance and electronic effects that can influence the compound's overall activity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, triazolo-aquinazolines have emerged as promising candidates due to their ability to exhibit a wide range of biological activities. 7-chloro-3-(3-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,3triazolo[1,5-aquinazolin-5-amine has been investigated for its potential in various pharmacological contexts. Studies have suggested that this compound may possess inhibitory properties against certain kinases and other enzymes implicated in diseases such as cancer and inflammation.

The synthesis of 7-chloro-3-(3-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,3triazolo[1,5-aquinazolin-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the triazole ring followed by its fusion with the aquinazoline core. The introduction of the chloro group, fluorophenyl ring, and methoxyphenylmethyl group is achieved through selective functionalization techniques such as nucleophilic substitution and cross-coupling reactions. Advanced spectroscopic methods like NMR and mass spectrometry are employed to confirm the structural integrity of the final product.

One of the most compelling aspects of 7-chloro-3-(3-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,3triazolo[1,5-aquinazolin-5-amine is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced potency and selectivity. The fluorine atom in the fluorophenyl ring is particularly noteworthy for its ability to modulate metabolic stability and binding affinity. Similarly, the methoxy group on the phenyl ring can influence solubility and bioavailability.

Current research endeavors are focused on elucidating the mechanism of action of this compound in vitro and in vivo. Preliminary studies have indicated that it may exert its effects by inhibiting specific signaling pathways involved in cell proliferation and survival. The chloro substituent, in particular, has been shown to play a crucial role in stabilizing the active conformation of the molecule upon binding to its target. Further investigations are underway to validate these findings and explore potential therapeutic applications.

The pharmaceutical industry has shown considerable interest in developing drugs based on triazolo-aquinazoline scaffolds due to their versatility and efficacy. 7-chloro-3-(3-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,3triazolo[1,5-aquinazolin-5-amine represents an excellent example of how structural modifications can lead to compounds with improved pharmacological profiles. As more data becomes available on its biological activity and safety profile, it is likely that this compound will be evaluated further for clinical development.

In conclusion,7-chloro-3-(3-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,3triazolo[1,5-aquinazolin-5-amine (CAS No. 892359-58-9) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development into novel therapeutic agents. With ongoing studies aimed at understanding its mechanism of action and optimizing its pharmacological properties, this compound is poised to make meaningful contributions to drug discovery efforts.